Cas no 1698742-38-9 (4-(iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane)

• Product Name: 4-(iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane
• CAS No: 1698742-38-9
• MF: C₁₂H₂₃IO₃
• MW: 342.213696718216
• CID: 6022686
• PubChem ID: 106666890
• Update Time: 2025-07-16

4-(iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane
• EN300-1133169
• 1698742-38-9

• Inchi： 1S/C12H23IO3/c1-11(2,14-3)4-9-16-12(10-13)5-7-15-8-6-12/h4-10H2,1-3H3
• InChI Key： YQXUUSFXYXQNTB-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OCCC(C)(C)OC

Computed Properties

• Exact Mass: 342.06919g/mol
• Monoisotopic Mass: 342.06919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Additional information on 4-(iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane

Professional Introduction to 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane (CAS No. 1698742-38-9)

4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, with the CAS number 1698742-38-9, is characterized by its unique structural features, which include an iodomethyl substituent and a 3-methoxy-3-methylbutoxy side chain attached to an oxane ring. These structural elements make it a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The oxane ring, a six-membered heterocyclic ether, provides stability and flexibility to the molecule, which is crucial for its role in drug design. The presence of the iodomethyl group enhances its reactivity, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing biaryl and heteroaryl systems, which are prevalent in many active pharmaceutical ingredients (APIs). The 3-methoxy-3-methylbutoxy moiety adds another layer of functionality, allowing for further derivatization and modification to tailor the compound's properties for specific applications.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures efficiently. The compound 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane has emerged as a key building block in this endeavor. Its ability to undergo selective functionalization has been leveraged in the synthesis of bioactive molecules with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel inhibitors targeting various biological pathways.

One notable area of research involves the use of 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often implicated in diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy. The oxane ring's stability ensures that the compound remains intact during synthetic transformations, while the iodomethyl group facilitates further modifications through cross-coupling reactions.

The pharmaceutical industry has also explored the use of 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting these processes with small molecules can disrupt viral life cycles. Researchers have synthesized derivatives of this compound that exhibit inhibitory activity against various viral enzymes. The structural features of 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane allow for fine-tuning of physicochemical properties such as solubility and bioavailability, which are essential for drug development.

In addition to its applications in drug discovery, 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane has found utility in materials science. Its unique structure makes it a suitable candidate for designing polymers with tailored properties. For example, researchers have incorporated this compound into polymer backbones to create materials with enhanced thermal stability and mechanical strength. These advancements highlight the broad applicability of this compound beyond traditional pharmaceuticals.

The synthesis of 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. The availability of high-quality starting materials and catalysts has further facilitated the optimization of synthetic routes, leading to improved yields and purity.

Ongoing research continues to uncover new possibilities for leveraging 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane in various scientific domains. Innovations in computational chemistry and artificial intelligence are enabling researchers to predict novel derivatives with enhanced properties more rapidly than ever before. This synergy between experimental chemistry and computational methods is driving progress in drug discovery and materials science.

In conclusion, 4-(Iodomethyl)-4-(3-methoxy-3-methylbutoxy)oxane (CAS No. 1698742-38-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and antiviral agents. Furthermore, its applications in materials science underscore its versatility beyond traditional medicinal chemistry applications. As research continues to evolve, the utility of this compound is expected to expand even further, contributing to advancements in health care and technology.